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Compound of Interest

Compound Name: Cinnamyl Methyl Carbonate

Cat. No.: B8263525

Get Quote

\ J

CAS Number: 85217-69-2[1][2]

Molecular Formula: C11H1203[1]

Abstract

This technical guide provides an in-depth overview of cinnamyl methyl carbonate, a versatile
reagent in modern organic synthesis. The document details its physicochemical properties,
synthesis, and spectral characteristics. A significant focus is placed on its application as a key
substrate in the palladium-catalyzed Tsuji-Trost reaction, a cornerstone of carbon-carbon and
carbon-heteroatom bond formation. This guide is intended for researchers, scientists, and
professionals in drug development and chemical synthesis, offering both theoretical insights
and practical, step-by-step protocols.

Introduction

Cinnamyl methyl carbonate is an organic compound that has garnered significant interest in
the field of synthetic organic chemistry. Its utility primarily stems from its role as an efficient
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allylating agent, particularly in palladium-catalyzed reactions. The presence of a good leaving
group (methyl carbonate) upon activation with a palladium(0) catalyst makes the cinnamyl
moiety susceptible to nucleophilic attack. This reactivity profile has established cinnamyl
methyl carbonate as a valuable precursor in the synthesis of complex molecules, including
biologically active compounds and novel materials.

Physicochemical Properties

A summary of the key physicochemical properties of cinnamyl methyl carbonate is presented
in the table below.

Property Value Source
CAS Number 85217-69-2 [1][2]
Molecular Formula C11H1203 [1]
Molecular Weight 192.21 g/mol Calculated
Boiling Point 113-115 °C at 2 Torr [1]
Density 1.109 + 0.06 g/cm? (Predicted) [1]

Synthesis of Cinnamyl Methyl Carbonate

The most common and efficient method for the synthesis of cinnamyl methyl carbonate is the
carboxymethylation of cinnamyl alcohol using dimethyl carbonate (DMC) as a green and
effective reagent.[3] This reaction is typically catalyzed by a base.

Reaction Scheme
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Caption: Synthesis of Cinnamyl Methyl Carbonate.

Detailed Experimental Protocol

The following protocol is a representative example for the synthesis of cinnamyl methyl
carbonate:

o Reagent Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar
and a reflux condenser, add cinnamyl alcohol (1 equivalent).

e Solvent and Reagent Addition: Add an excess of dimethyl carbonate, which serves as both a
reagent and a solvent.

o Catalyst Addition: Introduce a catalytic amount of a suitable base (e.g., potassium carbonate,
0.1 equivalents).

e Reaction Condition: Heat the reaction mixture to reflux (approximately 90 °C) and stir
vigorously.

» Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography
(TLC) until the starting material (cinnamyl alcohol) is consumed.

o Work-up:
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o Cool the reaction mixture to room temperature.
o Filter the mixture to remove the catalyst.
o Remove the excess dimethyl carbonate under reduced pressure.

o Dissolve the residue in a suitable organic solvent (e.g., diethyl ether) and wash with water
and brine.

o Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure.

 Purification: Purify the crude product by flash column chromatography on silica gel using a
mixture of hexane and ethyl acetate as the eluent to afford pure cinnamyl methyl
carbonate.

Spectroscopic Characterization

While a dedicated public database spectrum for cinnamyl methyl carbonate is not readily
available, its spectral characteristics can be reliably predicted based on its structure and
comparison with analogous compounds.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum of cinnamyl methyl carbonate is expected to show distinct signals
corresponding to the cinnamyl and methyl protons.

Aromatic Protons: A multiplet in the range of & 7.2-7.5 ppm corresponding to the five protons
of the phenyl group.

 Vinylic Protons: Two doublets of doublets (or multiplets) between & 6.0 and 6.8 ppm for the
two protons of the double bond. The trans coupling constant (J) is expected to be around 16
Hz.

« Allylic Protons: A doublet at approximately d 4.7-4.9 ppm corresponding to the two protons of
the -CHz- group adjacent to the carbonate oxygen.

o Methyl Protons: A singlet at around & 3.8 ppm for the three protons of the methyl group.
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3C NMR Spectroscopy (Predicted)

The carbon-13 NMR spectrum will provide information on the carbon framework of the

molecule.

Carbonyl Carbon: A signal in the downfield region, around & 155 ppm, corresponding to the
carbonate carbonyl carbon.

Aromatic Carbons: Several signals in the range of & 125-136 ppm for the carbons of the
phenyl ring.

Vinylic Carbons: Two signals between & 123 and 135 ppm for the carbons of the C=C double
bond.

Allylic Carbon: A signal around & 68-70 ppm for the -CHz- carbon.

Methyl Carbon: A signal at approximately & 55 ppm for the methyl carbon.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum of cinnamyl methyl carbonate will be characterized by the following key

absorption bands:

C=0 Stretch: A strong, sharp absorption band around 1740-1750 cm~* characteristic of the
carbonate carbonyl group.[4]

C-O Stretch: Strong bands in the region of 1250-1280 cm~! and 1000-1050 cm~?
corresponding to the C-O stretching vibrations of the carbonate group.

C=C Stretch: A medium intensity band around 1650 cm~?* due to the stretching of the carbon-
carbon double bond.

=C-H Bending: Out-of-plane bending vibrations for the trans-alkene around 960-970 cm~1.

Aromatic C-H and C=C Stretches: Bands corresponding to the aromatic ring will be observed
in their characteristic regions (C-H stretch > 3000 cm~1, C=C stretch ~1600 and 1450-1500
cm™1).[4]
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Reactivity and Applications: The Tsuji-Trost
Reaction

A primary application of cinnamyl methyl carbonate is its use as an electrophile in the Tsuji-
Trost reaction, a palladium-catalyzed allylic substitution. This reaction is a powerful tool for
forming new carbon-carbon and carbon-heteroatom bonds with high stereo- and
regioselectivity.

General Mechanism

The catalytic cycle of the Tsuji-Trost reaction involving cinnamyl methyl carbonate is

illustrated below.

Tsuji-Trost Catalytic Cycle
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Caption: Catalytic Cycle of the Tsuji-Trost Reaction.

The reaction is initiated by the oxidative addition of the palladium(0) catalyst to cinnamyl
methyl carbonate, forming a t-allyl palladium(ll) complex and displacing the methyl carbonate
anion. Subsequently, a nucleophile attacks the tt-allyl complex, typically at the less hindered
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terminal carbon, leading to the formation of the allylated product and regeneration of the
palladium(0) catalyst.

Experimental Protocol: Palladium-Catalyzed Allylic
Alkylation

The following is a general procedure for a Tsuji-Trost reaction using cinnamyl methyl
carbonate with a soft carbon nucleophile like dimethyl malonate.

o Catalyst Preparation: In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen),
dissolve the palladium catalyst (e.g., Pdz(dba)s, 2.5 mol%) and a suitable phosphine ligand
(e.g., PPhs, 10 mol%) in a dry, deoxygenated solvent (e.g., THF).

» Reagent Addition: To the catalyst solution, add cinnamyl methyl carbonate (1 equivalent)
followed by the nucleophile (e.g., dimethyl malonate, 1.2 equivalents) and a base (e.g.,
sodium hydride, 1.2 equivalents, added portion-wise at 0 °C).

» Reaction Condition: Allow the reaction mixture to warm to room temperature and stir until the
reaction is complete (monitored by TLC).

o Work-up:
o Quench the reaction carefully with a saturated aqueous solution of ammonium chloride.
o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

« Purification: Purify the crude product by flash column chromatography on silica gel.

Safety and Handling

While a specific material safety data sheet (MSDS) for cinnamyl methyl carbonate is not
widely available, general precautions for handling organic carbonates and cinnamyl derivatives
should be followed.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.

Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of
vapors.

Incompatibility: Avoid contact with strong oxidizing agents and strong acids or bases.

Storage: Store in a tightly sealed container in a cool, dry place away from direct sunlight.

Conclusion

Cinnamyl methyl carbonate is a valuable and versatile reagent in organic synthesis. Its
straightforward preparation and high reactivity as an electrophile in the Tsuji-Trost reaction
make it an important building block for the construction of complex molecular architectures.
This guide provides a comprehensive overview of its properties, synthesis, and applications,
serving as a valuable resource for synthetic chemists in both academic and industrial research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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